Guanosine diphosphopyridoxal
Guanosine diphosphopyridoxal
Brand Name:
Vulcanchem
CAS No.:
117643-62-6
VCID:
VC20897506
InChI:
InChI=1S/C18H22N6O13P2/c1-7-12(26)9(3-25)8(2-20-7)4-34-38(30,31)37-39(32,33)35-5-10-13(27)14(28)17(36-10)24-6-21-11-15(24)22-18(19)23-16(11)29/h2-3,6,10,13-14,17,26-28H,4-5H2,1H3,(H,30,31)(H,32,33)(H3,19,22,23,29)/t10-,13-,14-,17-/m1/s1
SMILES:
CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C3N=C(NC4=O)N)O)O
Molecular Formula:
C18H22N6O13P2
Molecular Weight:
592.3 g/mol
Guanosine diphosphopyridoxal
CAS No.: 117643-62-6
Cat. No.: VC20897506
Molecular Formula: C18H22N6O13P2
Molecular Weight: 592.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117643-62-6 |
|---|---|
| Molecular Formula | C18H22N6O13P2 |
| Molecular Weight | 592.3 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-1H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] (4-formyl-5-hydroxy-6-methylpyridin-3-yl)methyl hydrogen phosphate |
| Standard InChI | InChI=1S/C18H22N6O13P2/c1-7-12(26)9(3-25)8(2-20-7)4-34-38(30,31)37-39(32,33)35-5-10-13(27)14(28)17(36-10)24-6-21-11-15(24)22-18(19)23-16(11)29/h2-3,6,10,13-14,17,26-28H,4-5H2,1H3,(H,30,31)(H,32,33)(H3,19,22,23,29)/t10-,13-,14-,17-/m1/s1 |
| Standard InChI Key | JMKGOAIKKDLOTO-IWCJZZDYSA-N |
| Isomeric SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C3N=C(NC4=O)N)O)O |
| Canonical SMILES | CC1=NC=C(C(=C1O)C=O)COP(=O)(O)OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
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